Cas no 512810-23-0 (<br>(E)-N-hydroxy-1-{4-methoxy-3-[(4-nitro-1H-pyrazol-1-yl)methyl]phenyl}methan imine)

• Product Name: <br>(E)-N-hydroxy-1-{4-methoxy-3-[(4-nitro-1H-pyrazol-1-yl)methyl]phenyl}methan imine
• CAS No: 512810-23-0
• MF: C₁₂H₁₂N₄O₄
• MW: 276.24808216095
• CID: 3058688
• PubChem ID: 842607
• Update Time: 2025-10-05

<br>(E)-N-hydroxy-1-{4-methoxy-3-[(4-nitro-1H-pyrazol-1-yl)methyl]phenyl}methan imine Chemical and Physical Properties

Names and Identifiers

• <br>(E)-N-hydroxy-1-{4-methoxy-3-[(4-nitro-1H-pyrazol-1-yl)methyl]phenyl}methan imine
• 512810-23-0
• DTXSID501174962
• Oprea1_749787
• (Z)-N-({4-METHOXY-3-[(4-NITROPYRAZOL-1-YL)METHYL]PHENYL}METHYLIDENE)HYDROXYLAMINE
• N-[[4-methoxy-3-[(4-nitropyrazol-1-yl)methyl]phenyl]methylidene]hydroxylamine
• 4-METHOXY-3-[(4-NITRO-1H-PYRAZOL-1-YL)METHYL]BENZALDEHYDE OXIME
• AKOS030254144

• MDL： MFCD19691692
• Inchi： 1S/C12H12N4O4/c1-20-12-3-2-9(5-14-17)4-10(12)7-15-8-11(6-13-15)16(18)19/h2-6,8,17H,7H2,1H3
• InChI Key： ZIACYMBPJCDBAR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C=NO)=CC=1CN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.08585488Da
• Monoisotopic Mass: 276.08585488Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on <br>(E)-N-hydroxy-1-{4-methoxy-3-[(4-nitro-1H-pyrazol-1-yl)methyl]phenyl}methan imine

Introduction to (E)-N-hydroxy-1-{4-methoxy-3-[(4-nitro-1H-pyrazol-1-yl)methyl]phenyl}methan imine (CAS No. 512810-23-0)

(E)-N-hydroxy-1-{4-methoxy-3-[(4-nitro-1H-pyrazol-1-yl)methyl]phenyl}methan imine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with the chemical identifier CAS No. 512810-23-0, belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of extensive study in academic and industrial settings.

The molecular structure of this compound features a hydroxyimine functional group and a nitro-substituted pyrazole ring, which are known for their roles in modulating various biological pathways. The presence of these functional groups suggests potential applications in the development of novel therapeutic agents, particularly in the treatment of inflammatory diseases, infectious disorders, and other metabolic conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions between this compound and biological targets with greater precision. Studies have indicated that the nitro group in the pyrazole ring may serve as a key pharmacophore, facilitating binding to specific enzymes and receptors involved in disease processes. This has opened up new avenues for designing molecules with enhanced efficacy and reduced side effects.

Moreover, the methoxyphenyl moiety in the structure contributes to the compound's solubility and bioavailability, which are critical factors in drug development. The methoxy group also introduces a degree of electronic delocalization, which can influence the compound's reactivity and interaction with biological systems. These structural features make (E)-N-hydroxy-1-{4-methoxy-3-[(4-nitro-1H-pyrazol-1-yl)methyl]phenyl}methan imine a promising candidate for further investigation.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-6. The hydroxyimine group is particularly noteworthy, as it has been shown to participate in redox reactions that are relevant to cellular signaling pathways. This functional group may enable the compound to modulate oxidative stress, a factor implicated in various chronic diseases.

Additionally, the pyrazole ring has been identified as a scaffold for numerous bioactive molecules. Its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions makes it an attractive component in drug design. The nitro-substituted pyrazole ring in this compound may enhance its binding affinity by providing additional interaction points with biological macromolecules.

The synthesis of (E)-N-hydroxy-1-{4-methoxy-3-[(4-nitro-1H-pyrazol-1-yl)methyl]phenyl}methan imine presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated oxidation have been instrumental in constructing the desired molecular framework efficiently.

The potential applications of this compound extend beyond its anti-inflammatory properties. Research is ongoing to explore its efficacy in treating neurodegenerative disorders, where oxidative stress and inflammation play significant roles. The ability of the hydroxyimine group to interact with metal ions may also be exploited in designing metal chelating agents for therapeutic use.

As computational methods continue to evolve, virtual screening techniques are being employed to identify new derivatives of (E)-N-hydroxy-1-{4-methoxy-3-[(4-nitro-1H-pyrazol-1-yl)methyl]phenyl}methan imine with improved pharmacological profiles. These approaches leverage large databases of chemical structures and biological activity data to predict the potential effects of modified compounds before experimental validation.

The regulatory landscape for new drug candidates is stringent, but (E)-N-hydroxy-1-{4-methoxy-3-[（4-nitro-lH-pyrazol-l-yI)methyl]phenyl}methan imine has shown promise in preclinical studies, which could facilitate its progression toward clinical trials. The combination of its structural features and demonstrated biological activity makes it a compelling candidate for further development by pharmaceutical companies.

In conclusion, (E)-N-hydroxy-l-{4-methoxy-s-[（4-nitro-lH-pyrazol-l-yI)methyl]phenyl}methan imine (CAS No. 512810--23--0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural attributes and demonstrated biological activities position it as a valuable asset in the quest for novel therapeutic agents. As research continues, further insights into its mechanisms of action and potential applications are expected to emerge, paving the way for innovative treatments across multiple disease areas.